5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one

• Molecular Formula: C23H25N5O
• Molecular Weight: 387.5 g/mol
• IUPAC Name: 5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one
• InChI: InChI=1S/C23H25N5O/c1-15-5-10-18-19(13-15)26-23(25-18)21-20(29)14-28(22(21)24)17-8-6-16(7-9-17)27-11-3-2-4-12-27/h5-10,13H,2-4,11-12,14,24H2,1H3,(H,25,26)
• InChI Key: OEBNLWLVYZMCTF-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=C(N(CC3=O)C4=CC=C(C=C4)N5CCCCC5)N

Description

5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MBP-3, and it is a pyrrole-based kinase inhibitor that has shown promising results in cancer research, inflammation, and other diseases.

Mechanism of Action

The mechanism of action of MBP-3 involves the inhibition of specific kinases involved in various cellular processes. This inhibition leads to the disruption of these processes, which can result in the inhibition of cancer cell growth and inflammation.
Biochemical and Physiological Effects:
MBP-3 has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. MBP-3 has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using MBP-3 in lab experiments is its relatively simple synthesis method. This makes it easy to produce large quantities of this compound for use in various experiments. However, one of the limitations of using MBP-3 is its potential toxicity. Studies have shown that this compound can be toxic to certain cells, which can limit its applications in certain experiments.

Future Directions

There are several future directions for the research on MBP-3. One of the primary directions is the development of new cancer treatments based on this compound. Researchers are also exploring the potential applications of MBP-3 in the treatment of other diseases, such as inflammation and neurodegenerative diseases. Additionally, there is ongoing research on the potential toxicity of MBP-3 and ways to mitigate this toxicity to expand its applications in various experiments.

Synthesis Methods

The synthesis of 5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one involves the reaction between 4-(6-methyl-1H-benzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one and hydrazine hydrate. This reaction leads to the formation of MBP-3. The synthesis of this compound is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

MBP-3 has shown potential applications in various fields of scientific research. One of the primary applications of this compound is in cancer research. Studies have shown that MBP-3 can inhibit the growth of cancer cells by targeting specific kinases involved in cancer cell proliferation. This makes MBP-3 a promising candidate for the development of new cancer treatments.